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Compound of Interest

Compound Name: Methanol-d4

Cat. No.: B120146 Get Quote

For researchers, scientists, and professionals in drug development, the purity and performance

of solvents are paramount to achieving accurate and reproducible results. Methanol-d4
(CD3OD), a deuterated isotopologue of methanol, is a critical solvent in Nuclear Magnetic

Resonance (NMR) spectroscopy and as a mobile phase in mass spectrometry. This guide

provides an objective comparison of Methanol-d4 from various suppliers based on publicly

available data, details common experimental protocols for purity assessment, and offers a

logical workflow for inter-supplier comparison.

Data Presentation: Inter-Supplier Purity Comparison
The performance of Methanol-d4 is intrinsically linked to its purity, primarily its isotopic

enrichment (atom % D) and the presence of impurities such as water and residual non-

deuterated solvent. The following table summarizes the purity specifications from several major

suppliers.
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Supplier/Br
and

Product
Name/Grad
e

Isotopic
Purity
(atom % D)

Water
Content

Chemical
Purity

Other
Specificatio
ns

Sigma-

Aldrich/Merck

Methanol-d4,

for NMR

spectroscopy

MagniSolv™

≥99.8%[1]

≤0.030% (K.

Fischer, H₂O

+ D₂O)

≥99% (CP)[2]

[3]
-

Sigma-

Aldrich/Merck
Methanol-d4 ≥99.95%[4]

Specified by

Karl Fischer

and NMR[4]

- -

Cambridge

Isotope

Laboratories

Methanol-D₄

(D, 99.8%)
99.8%[5] - 99.5%[5]

Also available

with 0.05%

v/v TMS[6]

Cambridge

Isotope

Laboratories

Methanol-d₄

“100%” (D,

99.95%)

99.95%[7] - 99.5%[7] -

Thermo

Scientific

Chemicals

Methanol-d4,

for NMR
99.8%[8] - - -

deutraMed
Methanol d4

CD3OD
99%[9]

≤0.05%

(Coulometric)

[9]

- -

Simson

Pharma
Methanol D4 - - -

Certificate of

Analysis

provided with

every

compound[10

]

Note: This data is based on information available on the suppliers' websites and may vary by

specific product lot. Users should always refer to the Certificate of Analysis (CoA) for the most

accurate and up-to-date information.
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Experimental Protocols
To independently verify the purity and performance of Methanol-d4, researchers can employ

several standard analytical techniques.

Determination of Isotopic Purity by Nuclear Magnetic
Resonance (NMR) Spectroscopy
NMR spectroscopy is a primary method for determining the degree of deuteration.[11] By

acquiring a proton (¹H) NMR spectrum of the neat solvent, the residual proton signals of the

methyl group (CHD2OD) and the hydroxyl group (-OH) can be integrated and compared to a

known internal standard.

Protocol:

Sample Preparation: An exact amount of a suitable internal standard (e.g., benzene or 1,4-

dioxane) is added to a precise volume of the Methanol-d4 to be tested in an NMR tube.

Data Acquisition: A quantitative ¹H NMR spectrum is acquired. Key parameters include a

sufficient relaxation delay (D1) to ensure full relaxation of all signals for accurate integration.

Data Analysis: The integral of the residual solvent peak (CHD2OD) is compared to the

integral of the known standard. The concentration of the residual protonated species is

calculated, and from this, the atom % D is determined. The water peak can also be

integrated to estimate water content.

Determination of Water Content by Karl Fischer Titration
Karl Fischer titration is a highly accurate method for quantifying water content in solvents.

Protocol:

Instrument Setup: A calibrated Karl Fischer titrator is used.

Sample Preparation: A known volume or weight of the Methanol-d4 is injected into the

titration cell.
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Titration: The sample is titrated with a standardized Karl Fischer reagent. The endpoint is

detected potentiometrically.

Calculation: The amount of water in the sample is calculated based on the volume of titrant

consumed.

Performance Evaluation in Mass Spectrometry
For applications in mass spectrometry, the solvent's performance is evaluated by assessing the

background noise and the presence of any interfering peaks.

Protocol:

System Setup: The mass spectrometer is set up for a typical analysis in which the Methanol-
d4 would be used as a solvent or mobile phase component.

Blank Run: A blank gradient is run with the Methanol-d4 to be tested.

Data Analysis: The total ion chromatogram (TIC) and mass spectra are examined for any

background ions, adducts, or contaminants that could interfere with the analysis of the

intended samples.

Mandatory Visualization
Experimental Workflow for Inter-Supplier Comparison
The following diagram illustrates a logical workflow for comparing Methanol-d4 from different

suppliers.
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Identify Potential Suppliers

Request/Download CoA for each Supplier
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Based on initial specs

Perform ¹H NMR Analysis for Isotopic PurityConduct Karl Fischer Titration for Water Content Run Blank Gradient in Mass Spectrometer

Analyze NMR for Residual Peaks & Water

Tabulate Experimental Results

Analyze MS for Background Noise & Contaminants

Final Supplier Selection

Click to download full resolution via product page

Caption: Workflow for comparing Methanol-d4 from different suppliers.

This structured approach, combining the analysis of supplier-provided data with independent

experimental verification, will enable researchers to make an informed decision on the most

suitable Methanol-d4 for their specific high-sensitivity applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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